Aqueous N-alkylation of amines using alkyl halides: direct generation of tertiary amines under microwave irradiation

Green Chemistry Pub Date: 2004-03-17 DOI: 10.1039/B401620C

Abstract

Direct formation of tertiary amines viaN-alkylation of amines by alkyl halides occurs in aqueous media under microwave irradiation. This greener alternative is also a useful and powerful method to construct C–N bond without using any transition metal catalysts.

Graphical abstract: Aqueous N-alkylation of amines using alkyl halides: direct generation of tertiary amines under microwave irradiation
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